Cas no 2007730-54-1 (3-(2-cyclopropylethyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine)
3-(2-cyclopropylethyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1150194
- 2007730-54-1
- 3-(2-cyclopropylethyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine
-
- Inchi: 1S/C11H19N3/c1-3-9-10(7-6-8-4-5-8)13-14(2)11(9)12/h8H,3-7,12H2,1-2H3
- InChI Key: MNLKQQLUBVJIEZ-UHFFFAOYSA-N
- SMILES: N1=C(C(CC)=C(N)N1C)CCC1CC1
Computed Properties
- Exact Mass: 193.157897619g/mol
- Monoisotopic Mass: 193.157897619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 43.8Ų
3-(2-cyclopropylethyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1150194-0.05g |
3-(2-cyclopropylethyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine |
2007730-54-1 | 0.05g |
$912.0 | 2023-06-09 | ||
| Enamine | EN300-1150194-0.1g |
3-(2-cyclopropylethyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine |
2007730-54-1 | 0.1g |
$956.0 | 2023-06-09 | ||
| Enamine | EN300-1150194-0.25g |
3-(2-cyclopropylethyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine |
2007730-54-1 | 0.25g |
$999.0 | 2023-06-09 | ||
| Enamine | EN300-1150194-0.5g |
3-(2-cyclopropylethyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine |
2007730-54-1 | 0.5g |
$1043.0 | 2023-06-09 | ||
| Enamine | EN300-1150194-1.0g |
3-(2-cyclopropylethyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine |
2007730-54-1 | 1g |
$1086.0 | 2023-06-09 | ||
| Enamine | EN300-1150194-2.5g |
3-(2-cyclopropylethyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine |
2007730-54-1 | 2.5g |
$2127.0 | 2023-06-09 | ||
| Enamine | EN300-1150194-5.0g |
3-(2-cyclopropylethyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine |
2007730-54-1 | 5g |
$3147.0 | 2023-06-09 | ||
| Enamine | EN300-1150194-10.0g |
3-(2-cyclopropylethyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine |
2007730-54-1 | 10g |
$4667.0 | 2023-06-09 |
3-(2-cyclopropylethyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on 3-(2-cyclopropylethyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine
Comprehensive Overview of 3-(2-cyclopropylethyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine (CAS No. 2007730-54-1)
3-(2-cyclopropylethyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine (CAS No. 2007730-54-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrazole derivative is characterized by its cyclopropyl and ethyl substituents, which contribute to its stability and reactivity. Researchers are increasingly exploring its potential as a building block for novel drug candidates, particularly in the development of kinase inhibitors and anti-inflammatory agents. The compound's molecular formula and weight make it an attractive candidate for medicinal chemistry applications.
The synthesis of 3-(2-cyclopropylethyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine typically involves multi-step organic reactions, including cyclopropanation and pyrazole ring formation. Recent advancements in green chemistry have led to more efficient synthetic routes, reducing environmental impact while maintaining high yields. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify the purity and structural integrity of this compound. Its solubility profile in various organic solvents makes it versatile for formulation development in pharmaceutical applications.
In the pharmaceutical industry, 3-(2-cyclopropylethyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine has shown promise in preclinical studies for targeting specific biological pathways. Its structural similarity to known bioactive molecules has sparked interest in its potential as a lead compound for treating metabolic disorders and certain types of cancers. The compound's ability to modulate enzyme activity makes it particularly valuable in drug discovery programs focused on personalized medicine approaches. Researchers are also investigating its potential as a scaffold for developing new agrochemicals with improved pest control properties.
The market demand for specialized pyrazole derivatives like 3-(2-cyclopropylethyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine has been steadily increasing, driven by the growing pharmaceutical and agricultural sectors. With the rise of targeted therapies and precision agriculture, compounds with specific structural features are becoming increasingly valuable. Current research trends focus on optimizing the synthesis process to improve cost-effectiveness while maintaining high purity standards. The compound's stability under various storage conditions makes it attractive for commercial applications.
From a regulatory perspective, 3-(2-cyclopropylethyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine is subject to standard chemical safety protocols during handling and transportation. Material safety data sheets provide comprehensive information about its physical and chemical properties, as well as appropriate safety measures. Researchers working with this compound typically follow Good Laboratory Practices (GLP) to ensure data integrity and reproducibility in experimental studies involving this molecule.
Recent scientific publications have highlighted novel applications of 3-(2-cyclopropylethyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine in materials science, particularly in the development of functional polymers and coatings. Its amine functionality allows for various chemical modifications, making it a versatile intermediate in specialty chemical synthesis. The compound's thermal stability and compatibility with other materials are being explored for advanced material applications in electronics and nanotechnology.
Quality control of 3-(2-cyclopropylethyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine is crucial for research and industrial applications. Standard analytical methods include chromatographic purity assessment and spectroscopic characterization. The compound typically appears as a white to off-white crystalline powder with defined melting point characteristics. Storage recommendations generally suggest keeping the material in a cool, dry environment protected from light to maintain stability over extended periods.
The future outlook for 3-(2-cyclopropylethyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine appears promising, with ongoing research exploring its potential in various scientific disciplines. As synthetic methodologies continue to advance, the accessibility of this compound is expected to improve, facilitating broader research applications. Its structural features make it particularly interesting for combinatorial chemistry approaches and high-throughput screening programs in drug discovery initiatives.
Environmental considerations for 3-(2-cyclopropylethyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine include proper waste disposal procedures and biodegradability assessments. Recent studies have focused on developing greener synthetic routes and evaluating the compound's environmental fate. These efforts align with the chemical industry's growing emphasis on sustainable practices and reduced ecological impact throughout a compound's lifecycle from production to disposal.
For researchers seeking detailed technical information about 3-(2-cyclopropylethyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine, comprehensive characterization data including spectral information and synthetic protocols are increasingly available in scientific literature and specialized chemical databases. The compound's growing importance in various research fields underscores the need for accurate, accessible information to support scientific innovation and development efforts across multiple disciplines.
2007730-54-1 (3-(2-cyclopropylethyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)